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Compound of Interest

Compound Name: (1R,3R)-Rsl3

Cat. No.: B10825766 Get Quote

Essential Safety and Handling Guide for (1R,3R)-
Rsl3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (1R,3R)-Rsl3. The following procedural steps and

recommendations are designed to ensure safe handling, storage, and disposal of this

compound in a laboratory setting.

(1R,3R)-Rsl3 is the inactive diastereomer of (1S,3R)-Rsl3, a potent inhibitor of glutathione

peroxidase 4 (GPX4) and a known inducer of ferroptosis.[1][2] While (1R,3R)-Rsl3 is typically

used as a negative control in research, it is imperative to handle it with care, as the

toxicological properties may not be fully elucidated.[1] A safety data sheet for the active isomer,

(1S,3R)-RSL3, suggests it is not classified as a hazardous substance; however, it also advises

that the material should be considered hazardous until more information is available and that

standard precautionary measures for handling chemicals should be followed.

Recommended Personal Protective Equipment (PPE)
Given the limited specific safety data for (1R,3R)-Rsl3, a cautious approach is warranted. The

following standard laboratory PPE is essential to minimize exposure and ensure personal

safety.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times when handling the

compound or its solutions. Dispose of gloves

immediately after use or contamination.

Eye Protection

Safety glasses with side shields or goggles are

mandatory to protect against splashes or

airborne particles.

Body Protection
A standard laboratory coat must be worn to

protect skin and clothing.

Respiratory

While generally not required for handling small

quantities in a well-ventilated area, a fume hood

should be used when weighing the solid

compound or handling stock solutions.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (1R,3R)-Rsl3 is provided below.

Property Value

Molecular Formula C₂₃H₂₁ClN₂O₅

Molecular Weight 440.88 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility
Soluble in DMSO. Sparingly soluble in aqueous

buffers.

Storage

Store at -20°C for long-term stability. Stock

solutions can be stored at -80°C for up to 6

months or -20°C for up to 1 month.
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Operational and Disposal Plan
A systematic approach to handling (1R,3R)-Rsl3 from receipt to disposal is critical for

maintaining a safe laboratory environment.

Experimental Protocol: Preparation of Stock Solution
Preparation: Before handling the compound, ensure the workspace, typically a chemical

fume hood, is clean and uncluttered. Assemble all necessary equipment, including vials,

pipettes, and solvent.

Weighing: Tare a clean, dry microcentrifuge tube or vial on an analytical balance. Carefully

add the desired amount of solid (1R,3R)-Rsl3 to the container.

Solubilization: In a fume hood, add the appropriate volume of dimethyl sulfoxide (DMSO) to

the solid to achieve the desired stock concentration. For example, to prepare a 10 mM stock

solution from 1 mg of (1R,3R)-Rsl3 (MW: 440.88 g/mol ), add 226.8 µL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Handling and Use
Always handle (1R,3R)-Rsl3 in a well-ventilated area, preferably within a chemical fume

hood, especially when dealing with the powdered form or preparing stock solutions.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes by consistently wearing the recommended PPE.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Chemical Waste: Dispose of unused (1R,3R)-Rsl3 and any solutions containing the

compound as chemical waste. Follow all local, state, and federal regulations for hazardous
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waste disposal.

Contaminated Materials: All disposable materials that have come into contact with (1R,3R)-
Rsl3, such as pipette tips, gloves, and empty vials, should be collected in a designated,

sealed waste container and disposed of as chemical waste.

Visual Workflow for Handling (1R,3R)-Rsl3
The following diagram illustrates the standard workflow for safely handling (1R,3R)-Rsl3 in a

research laboratory.
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Caption: Workflow for Safe Handling of (1R,3R)-Rsl3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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